2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]acetamide
• InChI: InChI=1S/C17H20N2O6/c20-15(10-12-1-2-13-14(9-12)25-11-24-13)18-5-7-23-8-6-19-16(21)3-4-17(19)22/h1-2,9H,3-8,10-11H2,(H,18,20)
• InChI Key: DIATVXAPVIGONQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNC(=O)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H20N2O6
• Molecular Weight: 348.3 g/mol

Description

The compound “2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)acetamide” is a complex organic molecule. It contains a benzodioxole subunit, which is a common motif in many natural products and synthetic organic compounds.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various spectroscopic techniques, including multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry. Single crystal X-ray crystallographic results have also been reported.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)acetamide is involved in various chemical syntheses and transformations. For instance, it is used in the synthesis of cyclic hydroxamic acids and lactams with a 2,3‐dioxo‐1,4‐benzoxazine skeleton, which are significant in the field of organic chemistry and pharmaceutical research (Hartenstein & Sicker, 1993). Additionally, it serves as a precursor in the synthesis of various heterocycles, demonstrating its versatility in the creation of innovative compounds for potential applications (Fadda et al., 2017).

Pharmaceutical Applications

This compound is also pivotal in the production of pharmaceutically effective acetamides, used in the development of new drugs and therapeutic agents. Its utility is highlighted in processes for the production of active pharmaceutical ingredients (Fort, 2002). Another example is the synthesis of Apremilast solvates and cocrystals, where it forms well-organized structures in the solid state that are essential for drug formulation (Dudek et al., 2018).

Antitumor and Antimicrobial Activities

Moreover, derivatives of this compound have been explored for their antitumor and antimicrobial activities. For instance, studies have shown that certain derivatives exhibit promising inhibitory effects on different cell lines, indicating potential for cancer treatment (Albratty et al., 2017). Additionally, it has been used in the synthesis of compounds with antimicrobial properties, further extending its applications in medical research (Fuloria et al., 2009).

Future Directions

The future directions for research on this compound could involve further exploration of its potential applications in various fields, as well as a more detailed investigation of its synthesis, physical and chemical properties, and safety profile. Further biological evaluation of various novel organoselenides synthesized is underway.